1-[(4-Chlorobenzoyl)amino]cyclopropanecarboxylic acid

• Molecular Formula: C11H10ClNO3
• Molecular Weight: 239.65 g/mol
• IUPAC Name: 1-[(4-chlorobenzoyl)amino]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H10ClNO3/c12-8-3-1-7(2-4-8)9(14)13-11(5-6-11)10(15)16/h1-4H,5-6H2,(H,13,14)(H,15,16)
• InChI Key: XTBXOAGEGTVQBY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(=O)O)NC(=O)C2=CC=C(C=C2)Cl

Description

1-[(4-Chlorobenzoyl)amino]cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C11H10ClNO3 and its molecular weight is 239.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To ethyl 1-[(4-chlorobenzoyl)amino]cyclopropanecarboxylate (157 g, 0.58 mol) in 1,4-dioxane (2.4 L), add a solution of lithium hydroxide (123.05 g, 2.93 mol) in water (1.2 L). Stir the reaction mixture at ambient temperature for 4 hours and then concentrate it under reduced pressure. Dilute the mixture with water (1 L) and immerse it in an ice water bath. Adjust the pH to approximately 2 with aqueous 5N HCl. Filter the precipitate, wash the cake with water (3×1 L), and dry (50° C., vacuum oven) to give (132 g, 94%) the title compound as a white powder: MS (m/z): 240 (M+1).